Cas no 1547041-10-0 (2-cyclopropyl-2-methoxyacetaldehyde)

• Product Name: 2-cyclopropyl-2-methoxyacetaldehyde
• CAS No: 1547041-10-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD28607515
• CID: 4605284
• PubChem ID: 83826166
• Update Time: 2025-08-03

2-cyclopropyl-2-methoxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-methoxyacetaldehyde

• MDL： MFCD28607515
• Inchi： 1S/C6H10O2/c1-8-6(4-7)5-2-3-5/h4-6H,2-3H2,1H3
• InChI Key： BDDBRBBXVPPHJL-UHFFFAOYSA-N
• SMILES： C(=O)C(C1CC1)OC

Additional information on 2-cyclopropyl-2-methoxyacetaldehyde

2-Cyclopropyl-2-Methoxyacetaldehyde

2-Cyclopropyl-2-methoxyacetaldehyde (CAS No. 1547041-10-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its cyclopropane ring and methoxy group, exhibits intriguing chemical properties and has been the subject of extensive research in recent years. Its applications span across various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular formula of 2-cyclopropyl-2-methoxyacetaldehyde is C₈H₁₀O₃, with a molecular weight of approximately 158.17 g/mol. Its structure consists of a cyclopropane ring fused to a methoxy-substituted acetaldehyde moiety. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug discovery and agrochemical development.

One of the most notable aspects of 2-cyclopropyl-2-methoxyacetaldehyde is its role in medicinal chemistry. Researchers have explored its ability to serve as a precursor for bioactive compounds with potential therapeutic applications. For instance, its cyclopropane ring has been shown to enhance the stability and bioavailability of certain drug candidates. Additionally, the methoxy group provides opportunities for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles.

In the realm of agrochemicals, 2-cyclopropyl-2-methoxyacetaldehyde has been investigated for its potential as a precursor to herbicides and insecticides. Its ability to undergo various chemical reactions, such as alkylation and acylation, makes it a valuable intermediate in the synthesis of these compounds. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of 2-cyclopropyl-2-methoxyacetaldehyde involves multiple steps, often starting from readily available starting materials such as cyclopropane derivatives and aldehydes. One common approach involves the nucleophilic substitution reaction between a cyclopropane-containing alcohol and an aldehyde under specific conditions. This method has been optimized in recent studies to improve yield and selectivity, making it more feasible for large-scale production.

Beyond its chemical applications, 2-cyclopropyl-2-methoxyacetaldehyde has also found niche uses in the fragrance industry. Its distinctive odor profile makes it a candidate for use in perfumery and flavoring agents. Researchers have explored its potential as a natural or synthetic aroma compound, though further studies are needed to fully understand its sensory properties.

In terms of environmental impact, 2-cyclopropyl-2-methoxyacetaldehyde exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be metabolized by certain microbial communities, reducing its persistence in aquatic environments. However, its exact environmental fate and toxicity profile remain areas of active research to ensure safe handling and disposal practices.

Looking ahead, the future of 2-cyclopropyl-2-methoxyacetaldehyde lies in its continued exploration as a versatile building block for novel compounds. Ongoing research is focused on expanding its application scope while developing more efficient and eco-friendly synthesis routes. As interdisciplinary collaboration between chemists, biologists, and engineers intensifies, this compound is poised to play an increasingly important role in advancing modern science and technology.